Cas no 1601106-77-7 (methyl 2-azaspiro4.7dodecane-4-carboxylate)

• Product Name: methyl 2-azaspiro4.7dodecane-4-carboxylate
• CAS No: 1601106-77-7
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5857709
• PubChem ID: 114486409
• Update Time: 2025-06-10

methyl 2-azaspiro4.7dodecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-azaspiro4.7dodecane-4-carboxylate
• EN300-1455500
• methyl 2-azaspiro[4.7]dodecane-4-carboxylate
• 1601106-77-7

• Inchi： 1S/C13H23NO2/c1-16-12(15)11-9-14-10-13(11)7-5-3-2-4-6-8-13/h11,14H,2-10H2,1H3
• InChI Key： NTUIYRAYDAVBGL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC21CCCCCCC2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-azaspiro4.7dodecane-4-carboxylate

Compound CAS No. 1601106-77-7: Methyl 2-Azaspiro[4.7]Dodecane-4-Carboxylate

Methyl 2-azaspiro[4.7]dodecane-4-carboxylate, with the CAS number 1601106-77-7, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the spiro compounds family, characterized by its spiro structure, which consists of two rings joined by a single atom—a nitrogen atom in this case. The compound's structure is defined by the spiro[4.7] system, where the two rings have four and seven members, respectively.

The methyl group attached to the carboxylate moiety plays a significant role in influencing the compound's chemical properties and reactivity. Recent studies have highlighted the importance of such substituents in modulating the physical and chemical properties of spiro compounds, making them versatile for various applications in drug design and materials science.

One of the most notable aspects of methyl 2-azaspiro[4.7]dodecane-4-carboxylate is its potential in pharmaceutical research. Spiro compounds are known for their ability to adopt diverse conformations, which can enhance their binding affinity to biological targets such as enzymes and receptors. This property has led researchers to explore its role as a scaffold in drug development, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

Recent advancements in synthetic chemistry have also made it possible to synthesize methyl 2-azaspiro[4.7]dodecane-4-carboxylate with greater precision and efficiency. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring higher yields and better purity levels.

In addition to its pharmaceutical applications, methyl 2-azaspiro[4.7]dodecane-4-carboxylate has shown promise in materials science, particularly in the development of advanced polymers and materials with tailored mechanical properties. The compound's spiro structure contributes to its rigidity and stability, making it an attractive candidate for use in high-performance materials.

Moreover, methyl 2-azaspiro[4.7]dodecane-4-carboxylate has been studied for its potential in green chemistry applications. Researchers have explored its use as a catalyst or precursor in environmentally friendly chemical processes, aligning with the growing demand for sustainable practices in industry.

The compound's unique combination of structural features and functional groups makes it a valuable tool in both academic research and industrial applications. Its ability to serve as a versatile building block for constructing complex molecules has positioned it as an important compound in contemporary organic chemistry.

In conclusion, methyl 2-azaspiro[4.7]dodecane-4-carboxylate (CAS No. 1601106-77-7) stands out as a multifaceted compound with significant potential across various fields. Its structural characteristics, combined with recent advancements in synthesis and application techniques, ensure that it will remain a subject of interest for researchers and industry professionals alike.